Cas no 1566003-97-1 (6-Fluoro-3,3,5-trimethyl-2,3-dihydro-1h-indole)

• Product Name: 6-Fluoro-3,3,5-trimethyl-2,3-dihydro-1h-indole
• CAS No: 1566003-97-1
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5700395
• PubChem ID: 112674467
• Update Time: 2025-05-22

6-Fluoro-3,3,5-trimethyl-2,3-dihydro-1h-indole Chemical and Physical Properties

Names and Identifiers

• 1566003-97-1
• EN300-1145400
• 6-FLUORO-3,3,5-TRIMETHYL-2,3-DIHYDRO-1H-INDOLE
• 1H-Indole, 6-fluoro-2,3-dihydro-3,3,5-trimethyl-
• 6-Fluoro-3,3,5-trimethyl-2,3-dihydro-1h-indole

• Inchi： 1S/C11H14FN/c1-7-4-8-10(5-9(7)12)13-6-11(8,2)3/h4-5,13H,6H2,1-3H3
• InChI Key： DWBQYKKURQIEDN-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC2=C(C=1)NCC2(C)C

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.033±0.06 g/cm3(Predicted)
• Boiling Point: 231.2±40.0 °C(Predicted)
• pka: 5.08±0.40(Predicted)

Additional information on 6-Fluoro-3,3,5-trimethyl-2,3-dihydro-1h-indole

6-Fluoro-3,3,5-trimethyl-2,3-dihydro-1h-indole (CAS No. 1566003-97-1): A Comprehensive Overview of Its Properties and Applications

The compound 6-Fluoro-3,3,5-trimethyl-2,3-dihydro-1h-indole (CAS No. 1566003-97-1) is a fluorinated indole derivative that has garnered significant attention in the field of medicinal chemistry and material science. With its unique structural features, including a fluoro substitution at the 6-position and trimethyl groups on the dihydroindole core, this molecule exhibits remarkable potential for various applications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemicals, and advanced materials.

One of the key reasons for the growing interest in 6-Fluoro-3,3,5-trimethyl-2,3-dihydro-1h-indole is its role as a building block in the synthesis of bioactive molecules. The presence of the fluoro group enhances the lipophilicity and metabolic stability of derivatives, making them attractive candidates for pharmaceutical development. Recent studies have highlighted its potential in targeting neurological disorders and inflammatory conditions, aligning with the current focus on precision medicine and personalized therapies.

In addition to its pharmaceutical applications, 6-Fluoro-3,3,5-trimethyl-2,3-dihydro-1h-indole is also being investigated for its use in agrochemicals. The trimethyl and fluoro substituents contribute to its stability under environmental conditions, making it a promising candidate for crop protection agents. This aligns with the global demand for sustainable and eco-friendly agricultural solutions, a topic frequently searched by users interested in green chemistry and sustainable farming practices.

The synthesis of 6-Fluoro-3,3,5-trimethyl-2,3-dihydro-1h-indole involves multi-step organic reactions, often starting from commercially available indole precursors. Advanced techniques such as palladium-catalyzed cross-coupling and fluorination reactions are commonly employed to achieve high yields and purity. These methods are of particular interest to synthetic chemists and researchers who frequently search for innovative synthetic routes and catalytic processes.

From a material science perspective, the dihydroindole core of this compound offers intriguing electronic properties, making it suitable for use in organic semiconductors and optoelectronic devices. The incorporation of the fluoro group can further tune the electronic characteristics, a feature highly sought after in the development of next-generation OLEDs and photovoltaic materials. This ties into the current trend of searching for novel organic materials with enhanced performance metrics.

Quality control and analytical characterization of 6-Fluoro-3,3,5-trimethyl-2,3-dihydro-1h-indole are critical for ensuring its suitability in various applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its purity and structural integrity. These analytical methods are frequently discussed in online forums and scientific communities, reflecting the importance of rigorous quality standards in chemical research.

In conclusion, 6-Fluoro-3,3,5-trimethyl-2,3-dihydro-1h-indole (CAS No. 1566003-97-1) represents a versatile and valuable compound with broad applicability across multiple industries. Its unique structural attributes, combined with the growing demand for fluorinated and heterocyclic compounds, position it as a key player in future scientific and industrial advancements. Whether you are a researcher, a pharmaceutical developer, or a materials scientist, understanding the properties and potential of this molecule is essential for staying at the forefront of innovation.